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Compound of Interest

Compound Name: 4-Fluorobenzoylacetonitrile

Cat. No.: B105857 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of 4-Fluorobenzoylacetonitrile (CAS: 4640-67-9). Adherence to these procedures is

crucial to ensure personnel safety and maintain the integrity of the compound.

Material Identification and Properties
4-Fluorobenzoylacetonitrile is a chemical intermediate commonly used in the synthesis of

pharmaceuticals and other specialty chemicals.[1] Its physical and chemical properties are

summarized below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b105857?utm_src=pdf-interest
https://www.benchchem.com/product/b105857?utm_src=pdf-body
https://www.benchchem.com/product/b105857?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7741687.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Synonyms

3-Oxo-3-(4-

fluorophenyl)propionitrile, 4-

Fluorophenacyl cyanide

[2][3]

CAS Number 4640-67-9 [2][3]

Molecular Formula C₉H₆FNO [2][3]

Molecular Weight 163.15 g/mol [2]

Appearance
White to light yellow powder or

crystal

Melting Point 84-88 °C [2]

Solubility
Soluble in dimethylformamide

and dimethyl sulfoxide.
[1]

Hazard Identification and Safety Precautions
4-Fluorobenzoylacetonitrile is classified as a hazardous substance.[2] A thorough

understanding of its potential hazards is essential for safe handling.

GHS Hazard Classification:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[2]

Skin Irritation (Category 2): Causes skin irritation.[2]

Eye Irritation (Category 2): Causes serious eye irritation.[2]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[2]

Precautionary Statements:

Prevention: Avoid breathing dust. Wash skin thoroughly after handling. Do not eat, drink or

smoke when using this product. Use only outdoors or in a well-ventilated area. Wear
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protective gloves, eye protection, and face protection.[4]

Response: If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth. If on

skin, wash with plenty of water. If skin irritation occurs, get medical advice/attention. Take off

contaminated clothing and wash it before reuse. If in eyes, rinse cautiously with water for

several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention. If inhaled, remove person to fresh air and

keep comfortable for breathing.[4]

Storage: Store in a well-ventilated place. Keep container tightly closed.[4]

Disposal: Dispose of contents/container to an approved waste disposal plant.[4]

Experimental Protocols
Personal Protective Equipment (PPE)
The following PPE must be worn at all times when handling 4-Fluorobenzoylacetonitrile:

Eye Protection: Wear tightly fitting safety goggles or a face shield.[5]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Inspect

gloves before use.[6]

Respiratory Protection: For operations that may generate dust, use a NIOSH/MSHA or

European Standard EN 149 approved respirator with a dust mask (type N95 or better).[2][6]

[7]

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

exposure.[7]

Handling Protocol
Preparation:

Ensure a safety shower and eyewash station are readily accessible.[7]

Work in a well-ventilated area, preferably in a chemical fume hood.[5]
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Gather all necessary equipment and reagents before starting the experiment.

Dispensing:

Handle as a solid to minimize dust generation.

Avoid breathing dust.[4]

Wash hands thoroughly after handling.[4]

Do not eat, drink, or smoke in the handling area.[4]

Post-Handling:

Clean the work area thoroughly after use.

Securely close the container of 4-Fluorobenzoylacetonitrile.[4]

Decontaminate or dispose of used PPE according to institutional guidelines.

Storage Protocol
Container: Keep the container tightly closed.[4]

Location: Store in a dry, cool, and well-ventilated place.[4][7]

Conditions to Avoid: Keep away from heat, sparks, and open flames.[4][7]

Incompatible Materials: Store separately from strong oxidizing agents, strong acids, and

strong bases.[7]

Accidental Release (Spill) Protocol
Evacuation and Ventilation:

Evacuate non-essential personnel from the spill area.

Ensure adequate ventilation.

Containment and Cleanup:
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Wear appropriate PPE as described in section 3.1.

Avoid generating dust.

Carefully sweep up the spilled solid and place it into a suitable, labeled container for

disposal.

Clean the spill area with a suitable solvent and then wash with soap and water.

Waste Disposal:

Dispose of the collected waste and contaminated materials in accordance with local, state,

and federal regulations.[4]

Diagrams
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Workflow for Safe Handling and Storage of 4-Fluorobenzoylacetonitrile

Start: Receive Chemical

Pre-Handling Checks:
- Verify Chemical Identity

- Read SDS
- Ensure Fume Hood is Operational

- Check Safety Equipment

Don Appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

- Respirator (if needed)

Handling in Fume Hood:
- Dispense required amount

- Avoid dust generation
- Keep container closed when not in use

Post-Handling Procedures:
- Clean work area

- Decontaminate equipment
- Remove and dispose of PPE correctly

Spill or Exposure Event

Storage:
- Tightly closed container

- Cool, dry, well-ventilated area
- Away from incompatibles (strong acids, bases, oxidizers)

End of Procedure

Spill Response:
- Evacuate and ventilate

- Wear PPE
- Contain and clean up spill
- Dispose of waste properly

Spill

Exposure Response:
- Follow First Aid procedures (SDS)

- Seek medical attention

Exposure

Click to download full resolution via product page

Caption: Safe handling and storage workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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